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Compound of Interest

Compound Name: 9-Bromophenanthrene-d9

Cat. No.: B15561477

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 9-Bromophenanthrene-d9, a deuterated analog of 9-Bromophenanthrene. This

document is intended for researchers, scientists, and professionals in drug development who

utilize isotopically labeled compounds in their work. The information presented herein is

curated from various scientific sources to ensure accuracy and depth.

Core Physical and Chemical Data
9-Bromophenanthrene-d9 is a valuable building block in organic synthesis, particularly in the

preparation of complex polycyclic aromatic hydrocarbons and as an internal standard in

analytical studies. Its deuteration provides a useful tool for mechanistic studies and as a tracer

in metabolic research.
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While specific experimental data for the physical properties of 9-Bromophenanthrene-d9 are

not readily available in the literature, the properties of its non-deuterated analog, 9-

Bromophenanthrene, serve as a close approximation. Isotopic labeling with deuterium typically

has a minimal effect on bulk physical properties such as melting and boiling points.

Property Value Source(s)

Molecular Formula C₁₄D₉Br [1]

Molecular Weight 266.18 g/mol [1]

Appearance Pale Yellow Solid [1]

Melting Point 60-64 °C (for non-deuterated) [2][3]

Boiling Point
180-190 °C at 2 mmHg (for

non-deuterated)
[2][3]

Solubility

Sparingly soluble in water;

Soluble in organic solvents

such as ethanol, acetone,

chloroform, benzene, and

dichloromethane.

[2][3][4]

Chemical and Spectroscopic Properties
Property Value Source(s)

CAS Number 2055815-26-2

Synonyms

9-Bromophenanthrene-

1,2,3,4,5,6,7,8,10-d9, 9-

Phenanthryl Bromide-d9

[1]

¹H NMR Spectrum
Data for non-deuterated shows

complex aromatic signals.
[5][6]

Mass Spectrum

The mass spectrum of the non-

deuterated compound is

available.

[6][7]
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Synthesis of 9-Bromophenanthrene-d9
A detailed experimental protocol for the synthesis of 9-Bromophenanthrene-d9 is not explicitly

published. However, a reliable synthesis can be adapted from the established procedure for its

non-deuterated counterpart, starting from commercially available phenanthrene-d10.

Experimental Protocol: Synthesis of 9-
Bromophenanthrene-d9
Starting Material: Phenanthrene-d10

Reagents: Bromine, Carbon Tetrachloride (or a suitable alternative solvent)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

phenanthrene-d10 in an appropriate solvent like carbon tetrachloride.

Heat the solution to a gentle reflux.

Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the

refluxing solution over a period of several hours. The reaction should be carried out under a

fume hood due to the evolution of hydrogen bromide gas (in this case, deuterium bromide).

After the addition is complete, continue to reflux the mixture for an additional period to

ensure the reaction goes to completion.

Cool the reaction mixture to room temperature.

The solvent can be removed under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol, or by column chromatography on silica gel to yield pure 9-Bromophenanthrene-d9.

Logical Workflow for the Synthesis of 9-Bromophenanthrene-d9
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Synthesis of 9-Bromophenanthrene-d9
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Caption: A logical workflow for the synthesis of 9-Bromophenanthrene-d9.
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Chemical Reactivity and Applications
9-Bromophenanthrene-d9, like its non-deuterated analog, is a versatile intermediate in

organic synthesis. The carbon-bromine bond is a key functional group that allows for a variety

of cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Cross-Coupling Reaction
One of the most important reactions of 9-Bromophenanthrene is the Suzuki-Miyaura cross-

coupling, which is used to form biaryl compounds. These structures are prevalent in

pharmaceuticals, agrochemicals, and advanced materials.

Experimental Protocol: Suzuki-Miyaura Coupling of 9-Bromophenanthrene with Phenylboronic

Acid

Reactants: 9-Bromophenanthrene, Phenylboronic Acid

Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Base: An aqueous solution of Sodium Carbonate (Na₂CO₃) or Potassium Carbonate (K₂CO₃)

Solvent: A mixture of Toluene and Water or Dioxane and Water

Procedure:

To a reaction vessel, add 9-Bromophenanthrene (1 equivalent), the desired arylboronic acid

(1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g.,

K₂CO₃ or Cs₂CO₃, 2-3 equivalents).

The vessel is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen).

A degassed solvent system, such as a mixture of toluene and water or dioxane and water, is

added.

The reaction mixture is heated with stirring (typically between 80-110 °C) and the progress is

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS).
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Upon completion, the reaction is cooled to room temperature.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

(e.g., ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired 9-

phenylphenanthrene.

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction
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Suzuki-Miyaura Cross-Coupling Catalytic Cycle

Pd(0)L2
(Active Catalyst)

Ar-Pd(II)-X
(Intermediate)

 

Ar-Ar'
(Product)

Oxidative Addition
(Ar-X)

Ar-Pd(II)-Ar'
(Intermediate)

 

Transmetalation
(Ar'-B(OR)2)

 

 

Reductive Elimination

Base

Ar-X
(9-Bromophenanthrene-d9)

Ar'-B(OR)2
(Arylboronic Acid)

Click to download full resolution via product page

Caption: A simplified diagram of the Suzuki-Miyaura cross-coupling catalytic cycle.

Conclusion
9-Bromophenanthrene-d9 is a key isotopically labeled compound with significant applications

in synthetic and analytical chemistry. While specific physical data for the deuterated form is
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scarce, the properties of its non-deuterated analog provide a reliable reference. The synthetic

and reactive methodologies outlined in this guide offer a solid foundation for its use in research

and development. The provided experimental protocols and logical workflows are intended to

be a starting point, and optimization may be necessary depending on the specific application

and available laboratory resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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